Acetic acid;4-(1-ethoxyethoxy)-3,3-difluoro-4-methylpentan-1-ol

• CAS No.: 88128-49-8
• Molecular Formula: C12H24F2O5
• Molecular Weight: 286.31 g/mol
• IUPAC Name: acetic acid;4-(1-ethoxyethoxy)-3,3-difluoro-4-methylpentan-1-ol
• InChI: InChI=1S/C10H20F2O3.C2H4O2/c1-5-14-8(2)15-9(3,4)10(11,12)6-7-13;1-2(3)4/h8,13H,5-7H2,1-4H3;1H3,(H,3,4)
• InChI Key: GMNPPSRCJJGIDR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C)OC(C)(C)C(CCO)(F)F.CC(=O)O

Description

Acetic acid;4-(1-ethoxyethoxy)-3,3-difluoro-4-methylpentan-1-ol is a complex organic compound with a unique structure that includes both acetic acid and difluoromethyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of acetic acid;4-(1-ethoxyethoxy)-3,3-difluoro-4-methylpentan-1-ol typically involves multiple steps. One common method includes the reaction of ethyl vinyl ether with propargyl alcohol in the presence of p-toluenesulfonic acid monohydrate . The mixture is stirred and cooled, followed by the addition of potassium tert-butoxide to form the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product.

Chemical Reactions Analysis

Types of Reactions

Acetic acid;4-(1-ethoxyethoxy)-3,3-difluoro-4-methylpentan-1-ol can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions may involve reagents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the benzylic position.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: N-bromosuccinimide (NBS) for free radical bromination.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols.

Substitution: Halogenated compounds.

Scientific Research Applications

Acetic acid;4-(1-ethoxyethoxy)-3,3-difluoro-4-methylpentan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in organic synthesis.

Medicine: Investigated for its potential therapeutic properties.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which acetic acid;4-(1-ethoxyethoxy)-3,3-difluoro-4-methylpentan-1-ol exerts its effects involves interactions with specific molecular targets. These interactions can influence various biochemical pathways, leading to the desired chemical transformations. The exact molecular targets and pathways depend on the specific application and reaction conditions .

Comparison with Similar Compounds

Similar Compounds

Acetic acid, methyl ester: A simpler ester with different reactivity and applications.

Ethyl acetoacetate: Another ester used in organic synthesis with distinct properties.